Cas no 1112-29-4 ( )

• Product Name: &nbsp
• CAS No: 1112-29-4
• MF: C₁₃H₂₈O₈P₂
• MW: 374.304146766663
• MDL: MFCD09263517
• CID: 874385
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-(Ethoxycarbonyl)-ethyliden-diphosphonsaeure-tetraethylester
• 3,3-bis(diethoxyphosphinyl)prop-2-anoic acid ethyl ester
• 3,3-Bis-diaethoxyphosphoryl-propionsaeure-aethylester
• ethyl 3,3-bis(diethoxyphosphinyl)propanoate
• ethyl 3,3-bis(diethoxyphosphinyl)propionate
• Propanoic acid,3,3-bis(diethoxyphosphinyl)-,ethyl ester
• Ethyl 3,3-bis(diethoxyphosphoryl)propanoate
• Tetraethyl(ethoxycarbonylethylidene)bisphosphonate
•  

• MDL： MFCD09263517
• Inchi： 1S/C13H28O8P2/c1-6-17-12(14)11-13(22(15,18-7-2)19-8-3)23(16,20-9-4)21-10-5/h13H,6-11H2,1-5H3
• InChI Key： ZTCYNURFGOPDSN-UHFFFAOYSA-N
• SMILES： C(OCC)(=O)CC(P(OCC)(OCC)=O)P(OCC)(OCC)=O

Computed Properties

• Exact Mass: 374.12600
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 23
• Rotatable Bond Count: 14
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.5

Experimental Properties

• PSA: 116.98000
• LogP: 3.79790

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic phosphonic acids and derivatives Bisphosphonates